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Abstract

Nervonyl methane sulfonate (CAS No. 51040-60-9), the methanesulfonate ester of nervonic
acid, is a long-chain unsaturated alkyl sulfonate. While research on this specific compound is
limited, its structural components—nervonic acid and the methanesulfonate group—suggest
potential biological significance. Nervonic acid is a key component of myelin, and
methanesulfonates are known alkylating agents. This technical guide provides a
comprehensive overview of the known physical and chemical characteristics of nervonyl
methane sulfonate, alongside inferred properties and experimental protocols based on
analogous long-chain alkyl methanesulfonates. This document aims to serve as a foundational
resource for researchers and professionals in drug development and life sciences.

Chemical and Physical Characteristics

Nervonyl methane sulfonate is identified as (2)-15-Tetracosen-1-ol, methanesulfonate.[1] Its
fundamental properties are summarized below. Due to the limited availability of specific
experimental data for nervonyl methane sulfonate, some physical properties have been
inferred from closely related long-chain alkyl methanesulfonates and its constituent parts.

Table 1: Physical and Chemical Properties of Nervonyl Methane Sulfonate
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Property Value Source/Reference
CAS Number 51040-60-9 [1][2]
Molecular Formula C25H5003S [1][2]
Molecular Weight 430.73 g/mol [11[2]
Inferred to be a colorless to Inferred from methyl
Appearance pale yellow liquid or waxy solid  methanesulfonate and long-
at room temperature. chain fatty alcohols.[3]
o _ Inferred from the melting point
Not explicitly available. Inferred
] ] ] of methyl methanesulfonate
Melting Point to be low, likely near room o
(~20°C) and the liquid nature
temperature. _ _
of nervonic acid.[3]
Not explicitly available. )
- ) ) ) General property of long-chain
Boiling Point Expected to be high due to its
. . esters.
high molecular weight.
Inferred to be soluble in
nonpolar organic solvents like
hexane, heptane, and
N chloroform, and slightly soluble  Inferred from the properties of
Solubility ) ] ] ]
in polar organic solvents like long-chain esters.[4]
methanol and ethanol.
Expected to have very low
solubility in water.
) Commercially available at
Purity ] [1112]
>99% purity.
Recommended to be stored in
Storage [1]

a freezer.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of nervonyl

methane sulfonate are not readily available in the public domain. However, based on
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established methods for the synthesis and analysis of other long-chain alkyl
methanesulfonates, the following protocols can be adapted.

Synthesis of Nervonyl Methane Sulfonate

A common method for the synthesis of alkyl methanesulfonates is the reaction of an alcohol
with methanesulfonyl chloride in the presence of a tertiary amine base in an aromatic organic
solvent.[5][6]

Reaction Scheme:

Experimental Workflow for Synthesis:

Synthesis Workflow
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Caption: A generalized workflow for the synthesis of Nervonyl Methane Sulfonate.

Purification

The crude product can be purified using column chromatography on silica gel.

Experimental Workflow for Purification:

Purification Workflow
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Caption: A typical workflow for the purification of Nervonyl Methane Sulfonate.

Analytical Characterization

The structure and purity of the synthesized nervonyl methane sulfonate can be confirmed by
various analytical techniques.

Table 2: Analytical Methods for Characterization

Technique Expected Observations

Peaks corresponding to the methyl protons of
the methanesulfonyl group (~3.0 ppm), the

1H NMR methylene protons adjacent to the sulfonate
oxygen (~4.2 ppm), the vinylic protons (~5.3
ppm), and the long alkyl chain protons.

Signals for the methyl carbon of the

methanesulfonyl group, the methylene carbon
13C NMR _ oo

adjacent to the sulfonate oxygen, the vinylic

carbons, and the carbons of the alkyl chain.

The molecular ion peak [M]+ or protonated
molecule [M+H]+ corresponding to the

Mass Spectrometry (MS) )
molecular weight of nervonyl methane sulfonate

(430.73).

A single peak indicating the purity of the
Gas Chromatography (GC) compound, often performed after derivatization

to a more volatile form.

) o Can be used to assess purity, often with a UV
High-Performance Liquid Chromatography

detector after derivatization if the compound
(HPLC)

lacks a strong chromophore.[7][8]

Biological Characteristics and Signaling Pathways

Specific biological activities and signaling pathways for nervonyl methane sulfonate have not
been extensively studied. However, its chemical nature as a long-chain alkylating agent allows
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for informed hypotheses regarding its potential biological effects.

Inferred Mechanism of Action: Alkylating Agent

Methanesulfonates are known to act as alkylating agents, which can covalently modify
nucleophilic sites in biological macromolecules such as DNA.[9][10] The primary mechanism
involves the transfer of the nervonyl group to a nucleophilic site, with the methanesulfonate
anion acting as a good leaving group.

Logical Relationship of Alkylation:

Inferred Alkylation Mechanism
Nucleophilic Site
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releases
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[(Leaving Group)] H@ervonyl-DNAAdducD
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Caption: Inferred mechanism of action of Nervonyl Methane Sulfonate as an alkylating agent.

Potential Signaling Pathways

The biological effects of the parent compound, nervonic acid, are better understood and may
provide clues to the potential activities of its derivatives. Nervonic acid is involved in the
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maintenance of myelin and has been implicated in various cellular signaling processes,
including anti-inflammatory pathways and lipid metabolism.[11][12][13] It is plausible that
nervonyl methane sulfonate, after potential metabolic cleavage, could release nervonic acid,
which might then participate in these pathways.

Hypothesized Signaling Involvement:

Hypothesized Signaling Pathways
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Caption: Hypothesized involvement of Nervonyl Methane Sulfonate in biological pathways via
its metabolite, Nervonic Acid.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for nervonyl methane sulfonate is not widely
available. However, based on the known hazards of other alkylating agents and
methanesulfonic acid, it should be handled with caution.[14][15][16]

General Safety Precautions:
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e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.

o Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible
materials such as strong oxidizing agents and bases.

o Toxicity: Alkylating agents are often classified as toxic, mutagenic, and potentially
carcinogenic.[17][18][19][20] Assume nervonyl methane sulfonate has similar hazardous
properties.

Conclusion

Nervonyl methane sulfonate is a compound of interest due to its unique structure, combining
a biologically significant fatty acid with a reactive methanesulfonate group. While specific
experimental data for this compound is scarce, this guide provides a comprehensive overview
based on available information and logical inferences from related compounds. The provided
experimental workflows and hypothesized biological activities are intended to serve as a
starting point for future research into the physical, chemical, and biological properties of
nervonyl methane sulfonate. Further investigation is warranted to fully elucidate its
characteristics and potential applications in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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